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Compound of Interest

Compound Name: Benzoquinoquinoxaline

Cat. No.: B12408150

For Researchers, Scientists, and Drug Development Professionals

The benzoquinoquinoxaline scaffold, a fused heterocyclic system, has garnered significant
attention in medicinal chemistry due to its diverse and potent biological activities. Derivatives of
this core structure have demonstrated promising anticancer, antimicrobial, and antiviral
properties, making them a fertile ground for the discovery of novel therapeutic agents. This
technical guide provides a comprehensive overview of the biological activities of
benzoquinoquinoxaline derivatives, presenting key quantitative data, detailed experimental
protocols, and visual representations of underlying mechanisms to facilitate further research
and drug development endeavors.

Anticancer Activity

Benzoquinoquinoxaline derivatives have emerged as a promising class of anticancer agents,
exhibiting cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are
often multifaceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of key
enzymes involved in cancer progression.

Quantitative Anticancer Data

The in vitro anticancer activity of various benzoquinoquinoxaline derivatives is typically
guantified by their half-maximal inhibitory concentration (IC50) values. The following table
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summarizes the IC50 values of selected derivatives against various cancer cell lines.

Compound Cancer Cell Line IC50 (pM) Reference
Non-small cell lung

Quaternary Salt 3d <0.01 [1]
cancer (HOP-92)

Melanoma (LOX IMVI) < 0.01 [1]

Melanoma (SK-MEL-
<0.01 [1]

5)

Breast cancer (MDA-
<0.01 [1]

MB-468)

Quaternary Salt 3f Leukemia (SR) <0.01 [1]
Breast Cancer (MCF-

Compound 6 2 11.7 [2]

Liver Cancer (HepG2) 0.21 [2]

Lung Cancer (A549) 1.7 [2]

Benzo[a]phenazine HelLa, A549, MCF-7,

1.0-10 [2]

derivatives

HL-60

Mechanism of Anticancer Action: Induction of Apoptosis
via Oxidative Stress

A prominent mechanism of action for some benzoquinoquinoxaline derivatives involves the
induction of oxidative stress-mediated DNA damage, leading to apoptosis. This pathway is
initiated by the generation of reactive oxygen species (ROS), which in turn activates
downstream signaling cascades, such as the JNK pathway, ultimately culminating in
programmed cell death.[3][4]
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Seed cancer cells
in 96-well plate

'

Incubate 24h

'

Add benzoquinoquinoxaline
derivatives (serial dilutions)

'

Incubate 24-72h

'

Add MTT reagent

'

Incubate 4h

'

Add solubilization solution

'

Read absorbance
at 570 nm

'

Calculate IC50 values
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Synthesis of Benzo[f]quinoline Derivatives

Reactive Halide Dipolarophile
(e.g., o-haloketone) (e.g., alkyne, alkene)

Pyrrolo/Isoindolo-
benzo[f]quinoline
Cycloadduct

Benzo[f]quinolinium
Quaternary Salt

In situ generated
Ylide

Quaternization

Benzo[f]quinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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